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Compound of Interest

Compound Name: Uniconazole

Cat. No.: B1683454 Get Quote

IUPAC Name: (E)-1-(4-Chlorophenyl)-4,4-dimethyl-2-(1,2,4-triazol-1-yl)pent-1-en-3-ol[1][2]

CAS Number: 83657-22-1[1][3]

Abstract
Uniconazole is a potent triazole-based plant growth regulator renowned for its ability to control

plant stature and influence developmental processes.[1][3] Its primary mechanism of action

involves the inhibition of gibberellin biosynthesis, a critical pathway for stem elongation.[1][3]

Furthermore, uniconazole has been shown to modulate other phytohormone pathways,

including the inhibition of abscisic acid catabolism, thereby enhancing plant stress tolerance.[4]

This technical guide provides an in-depth overview of uniconazole, including its biochemical

mechanisms, detailed experimental protocols for its application and analysis, and a summary of

its quantitative effects on various plant species. This document is intended for researchers,

scientists, and professionals in the fields of agriculture, horticulture, and drug development.

Mechanism of Action
Uniconazole's primary mode of action is the inhibition of gibberellin (GA) biosynthesis, which it

achieves by targeting key enzymes in the pathway.[1][3] Specifically, it is a potent inhibitor of

ent-kaurene oxidase, a cytochrome P450 monooxygenase (CYP701) that catalyzes the

conversion of ent-kaurene to ent-kaurenoic acid, a crucial step in the formation of active

gibberellins.[5] This inhibition leads to reduced levels of bioactive GAs, resulting in decreased

cell elongation and a more compact plant phenotype.[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1683454?utm_src=pdf-interest
https://wap.guidechem.com/question/what-is-the-mechanism-of-actio-id134000.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC12308313/
https://wap.guidechem.com/question/what-is-the-mechanism-of-actio-id134000.html
https://doraagri.com/uniconazole-plant-growth-regulator-in-agriculture/
https://www.benchchem.com/product/b1683454?utm_src=pdf-body
https://wap.guidechem.com/question/what-is-the-mechanism-of-actio-id134000.html
https://doraagri.com/uniconazole-plant-growth-regulator-in-agriculture/
https://wap.guidechem.com/question/what-is-the-mechanism-of-actio-id134000.html
https://doraagri.com/uniconazole-plant-growth-regulator-in-agriculture/
https://www.benchchem.com/product/b1683454?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16819156/
https://www.benchchem.com/product/b1683454?utm_src=pdf-body
https://www.benchchem.com/product/b1683454?utm_src=pdf-body
https://wap.guidechem.com/question/what-is-the-mechanism-of-actio-id134000.html
https://doraagri.com/uniconazole-plant-growth-regulator-in-agriculture/
https://www.researchgate.net/publication/51101382_The_CYP701B1_of_Physcomitrella_patens_is_an_ent-kaurene_oxidase_that_resists_inhibition_by_uniconazole-P
https://pmc.ncbi.nlm.nih.gov/articles/PMC12308313/
https://doraagri.com/uniconazole-plant-growth-regulator-in-agriculture/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In addition to its effects on gibberellin synthesis, uniconazole is also a potent inhibitor of

abscisic acid (ABA) 8'-hydroxylase (CYP707A), the primary enzyme responsible for ABA

catabolism.[4] This inhibition leads to an accumulation of endogenous ABA, a phytohormone

involved in stress responses.[4] Consequently, uniconazole treatment can enhance a plant's

tolerance to various abiotic stresses such as drought and salinity.[4][6]

Recent studies have also revealed that uniconazole can influence other signaling pathways,

including those for phenylpropanoid and flavonoid biosynthesis, as well as the MAPK signaling

pathway, suggesting a broader impact on plant metabolism and development.
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Caption: Mechanism of action of uniconazole.
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Experimental Protocols
The application of uniconazole can be tailored to specific research objectives and plant

species. Below are generalized protocols for common application methods.

Foliar Spray Application
This method is suitable for applying uniconazole to the aerial parts of plants.

Materials:

Uniconazole stock solution (e.g., 5% SC formulation)

Distilled water

Surfactant (optional, to improve coverage)

Backpack or handheld sprayer

Personal protective equipment (gloves, safety glasses)

Procedure:

Preparation of Spray Solution:

Calculate the required amount of uniconazole concentrate to achieve the desired final

concentration (e.g., 2.5, 5, or 10 mg·L⁻¹).[7]

In a clean container, add the calculated volume of uniconazole concentrate to a known

volume of distilled water.

If using a surfactant, add it to the solution according to the manufacturer's instructions.

Mix the solution thoroughly by gentle inversion.

Application:

Apply the solution uniformly as a single foliar spray, ensuring complete coverage of the

leaves and stems.[7] A typical application volume is 204 mL·m⁻².[7]
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Treat plants at the desired growth stage, for example, the four-leaf stage for seedlings.[7]

Include a control group sprayed only with water (and surfactant, if used).

Post-Application Care:

Allow the spray to dry on the plant surfaces.

Maintain plants under controlled environmental conditions (e.g., greenhouse with specified

temperature and humidity).[7]

Monitor plant growth and collect data at regular intervals.

Soil Drench Application
This method is effective for systemic uptake of uniconazole through the roots.

Materials:

Uniconazole stock solution

Distilled water

Graduated cylinders or beakers

Potted plants

Procedure:

Preparation of Drench Solution:

Prepare a drench solution of the desired concentration (e.g., 0.5, 1, or 2 ppm) by diluting

the stock solution with distilled water.[8]

Application:

Apply a known volume of the drench solution to the surface of the growing medium of

each potted plant. The volume will depend on the pot size.
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Apply the drench approximately 7 to 10 days after transplanting to allow for root

establishment.[8]

Ensure the growing medium is moist but not waterlogged before application to facilitate

even distribution.

Treat a control group with an equal volume of water.

Post-Application Care:

Continue with normal irrigation and fertilization schedules.

Avoid overwatering to prevent leaching of the compound.

Monitor plant growth and development.

Experimental Workflow Diagram
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Caption: General experimental workflow for uniconazole application.
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Quantitative Data Summary
The effects of uniconazole are dose-dependent and vary among plant species. The following

tables summarize key quantitative data from various studies.

Table 1: Inhibitory Activity of Uniconazole
Target
Enzyme

Plant
Species

Inhibitor
Inhibition
Constant
(Ki)

IC50 Reference

ABA 8'-

hydroxylase

(CYP707A3)

Arabidopsis

thaliana

Uniconazole-

P
8.0 nM - [4]

ent-kaurene

oxidase

(CYP701A3)

Arabidopsis

thaliana

Uniconazole-

P
- 0.26 µM [9]

ent-kaurene

oxidase

(CYP701B1)

Physcomitrell

a patens

Uniconazole-

P
- 64 µM [9]

Table 2: Effects of Uniconazole on Plant Growth and
Yield
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Plant Species
Application
Method

Concentration Effect Reference

Tomato

(Solanum

lycopersicum)

Foliar Spray 2.5 mg·L⁻¹

17% reduction in

height after 5

weeks

[7]

Tomato

(Solanum

lycopersicum)

Foliar Spray 5 & 10 mg·L⁻¹

25% reduction in

height after 5

weeks

[7]

Pepper

(Capsicum

annuum)

Foliar Spray 5 & 10 mg·L⁻¹

28% reduction in

height after 20

weeks

[7]

Eggplant

(Solanum

melongena)

Foliar Spray 5 & 10 mg·L⁻¹

27% & 47%

reduction in

height,

respectively,

after 20 weeks

[7]

Pyrethrum

(Tanacetum

cinerariifolium)

Foliar Spray 50 g L⁻¹

10% shorter

stems, 28%

more flowers

[10]

Ophiopogon

japonicus
Foliar Spray 7.5 kg/hm ²

10.02%

reduction in plant

height

[2]

Ophiopogon

japonicus
Foliar Spray 30 kg/hm ²

29.66%

reduction in plant

height, 101.59%

increase in tuber

yield

[2]

Rice (Oryza

sativa) under salt

stress

Foliar Spray Not specified

24.5% reduction

in plant height,

43.5% increase

in stem diameter

[6]
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Conclusion
Uniconazole is a highly effective plant growth regulator with a well-defined mechanism of

action centered on the inhibition of gibberellin biosynthesis and abscisic acid catabolism. Its

application can lead to significant reductions in plant height, increased stress tolerance, and in

some cases, enhanced yield. The provided protocols and quantitative data serve as a valuable

resource for researchers designing experiments to investigate the effects of uniconazole on

various plant species. Further research into its broader effects on plant signaling pathways will

continue to uncover its full potential in agricultural and horticultural applications.

Need Custom Synthesis?
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[https://www.benchchem.com/product/b1683454#iupac-name-and-cas-number-for-
uniconazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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